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Compound of Interest

Compound Name: Chlorphenesin-D5

Cat. No.: B15558525 Get Quote

An In-depth Technical Guide to Commercial Chlorphenesin-D5 for Research Applications

Introduction

Chlorphenesin-D5 is the deuterated form of Chlorphenesin, a synthetic preservative with

antimicrobial properties. In the realm of biomedical and pharmaceutical research,

Chlorphenesin-D5 serves a critical role as a stable isotope-labeled (SIL) internal standard for

quantitative analysis using mass spectrometry. Its near-identical physicochemical properties to

the non-labeled analyte, combined with its distinct mass, make it an invaluable tool for ensuring

accuracy and precision in bioanalytical methods. This technical guide provides an overview of

commercial suppliers, typical product specifications, and detailed experimental workflows for

the application of Chlorphenesin-D5 in research, particularly in pharmacokinetic and drug

metabolism studies.

Commercial Suppliers of Chlorphenesin-D5
For researchers and drug development professionals, sourcing high-purity, reliable

Chlorphenesin-D5 is the first step in developing robust analytical methods. Several reputable

suppliers specialize in the synthesis and certification of complex organic small molecules and

stable isotope-labeled compounds for research purposes.
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Supplier Product Name Catalog Number
Available Pack
Sizes

LGC Standards Chlorphenesin-D5 TRC-C424252
2.5 mg, 10 mg, 25

mg[1]

Chlorphenesin D5

(glyceryl D5)
DRE-C11553010 10 mg

Clinivex Chlorphenesin-D5 RCLS2L122470 Inquire for size

Quantitative Data and Product Specifications
The quality and purity of a deuterated internal standard are paramount for its effective use.

Commercial suppliers provide a Certificate of Analysis (CoA) with their products, which details

the identity and purity of the compound. While a specific CoA for Chlorphenesin-D5 is not

publicly available, the table below summarizes the typical quantitative data provided for such a

standard.
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Parameter Specification Description

Chemical Name
3-(4-Chlorophenoxy)propane-

1,2-diol-D5

IUPAC name for the

compound.

Synonyms
(±)-p-Chlorphenesin-D5,

Glyceryl-D5

Alternative names for the

compound.

Molecular Formula C₉H₆D₅ClO₃

Elemental composition,

indicating deuterium

substitution.

Molecular Weight 207.67 g/mol
The mass of one mole of the

compound.

Chemical Purity (by HPLC) ≥98%

The percentage of the desired

compound, determined by

High-Performance Liquid

Chromatography.

Isotopic Purity (by MS) ≥99 atom % D

The percentage of molecules

that are labeled with

deuterium, determined by

Mass Spectrometry.

Appearance White to Off-White Solid
Physical state and color of the

compound.

Solubility
Soluble in Methanol,

Acetonitrile, DMSO

Solvents in which the

compound can be dissolved.

Storage Conditions
-20°C, protect from light and

moisture

Recommended conditions to

ensure long-term stability.

Core Application: Internal Standard for
Pharmacokinetic Studies
The primary application of Chlorphenesin-D5 is as an internal standard (IS) in bioanalytical

methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), to

quantify the concentration of Chlorphenesin or structurally similar analytes in biological
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matrices like plasma or urine. The use of a deuterated IS is considered the gold standard for

correcting variability during sample processing and analysis, a principle known as isotope

dilution mass spectrometry.[1]
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Start: Bioanalytical Method Development

Internal Standard (IS) Selection

Method Validation & Outcome

Need to Quantify Analyte
in Biological Matrix

Is a Stable Isotope-Labeled (SIL)
Internal Standard Available?

Select Deuterated IS
(e.g., Chlorphenesin-D5)

'Gold Standard'

Yes

Select Structural Analog IS

No

Perform Method Validation
(Accuracy, Precision, Linearity, etc.)

No Internal Standard
(Higher risk of variability)

If no suitable
analog exists

High Accuracy & Precision
Reliable Pharmacokinetic Data

Using SIL IS

Acceptable Performance
(May require more rigorous validation)

Using Analog IS

Poor Data Quality
(Method redevelopment needed)
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Phase 1: Dosing and Sampling

Phase 2: Bioanalysis

Phase 3: Data Processing and Analysis

Administer Drug to
Study Subjects

Collect Blood Samples
at Timed Intervals

Process Blood to
Isolate Plasma

Sample Preparation:
Aliquot Plasma

Spike with Chlorphenesin-D5
Internal Standard

Protein Precipitation
& Supernatant Transfer

LC-MS/MS Analysis

Integrate Peak Areas
(Analyte and IS)

Calculate Analyte/IS
Peak Area Ratio

Generate Calibration Curve

Determine Analyte Concentration
in Unknown Samples

Pharmacokinetic Analysis
(AUC, Cmax, Tmax)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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